N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-((tetrahydrofuran-3-yl)oxy)isonicotinamide

• IUPAC Name: N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-(oxolan-3-yloxy)pyridine-4-carboxamide
• InChI: InChI=1S/C13H14N4O3S/c1-8-16-17-13(21-8)15-12(18)9-2-4-14-11(6-9)20-10-3-5-19-7-10/h2,4,6,10H,3,5,7H2,1H3,(H,15,17,18)
• InChI Key: BTDAMZZINXHOQC-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)NC(=O)C2=CC(=NC=C2)OC3CCOC3
• Molecular Formula: C13H14N4O3S
• Molecular Weight: 306.34 g/mol

Description

N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-((tetrahydrofuran-3-yl)oxy)isonicotinamide, also known as THIQ, is a compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and pharmacology. THIQ is a heterocyclic compound that contains a thiadiazole ring, an isonicotinamide moiety, and a tetrahydrofuran group.

Scientific Research Applications

Antibacterial, Antifungal, and Anti-Tubercular Agents

Tetrahydropyrimidine–isatin hybrids, including derivatives with thiadiazolyl components, have been evaluated for their potential as antibacterial, antifungal, and anti-tubercular agents (Akhaja & Raval, 2012).

Photodynamic Therapy in Cancer Treatment

Compounds with thiadiazolyl components have been explored for their use in photodynamic therapy, a treatment for cancer. These compounds exhibit properties like high singlet oxygen quantum yield, which is significant for Type II mechanisms in cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).

Cognitive Deficits in Schizophrenia

A unique tetrahydrofuran ether class of compounds, related to the specified compound, has been identified as a potentiator of α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid receptors. These have potential applications in attenuating cognitive deficits in patients with schizophrenia (Shaffer et al., 2015).

Anticancer Activity

Derivatives containing thiadiazolyl groups have been synthesized and evaluated for their in vitro anticancer activity against various human cancer cell lines. Certain compounds showed significant cytotoxicity, making them potential candidates for anticancer therapy (Abdo & Kamel, 2015).

Carbonic Anhydrase Inhibitors

Some derivatives have been designed and tested as inhibitors of human carbonic anhydrase isoforms. These compounds have shown varying degrees of inhibitory potential, suggesting their possible use in developing selective inhibitors (Mishra et al., 2016).

Antimicrobial Activity

Newly synthesized compounds with thiadiazolyl components have been assessed for their antimicrobial properties, showing moderate to good activity against various microorganisms (Saeed & Mumtaz, 2017).